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Compound of Interest

Compound Name: 2-Chloro-5-fluoronicotinamide

Cat. No.: B1315167 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 2-Chloro-5-fluoronicotinamide are paramount for ensuring

laboratory safety and environmental protection. This document provides a comprehensive

guide to the proper disposal procedures for 2-Chloro-5-fluoronicotinamide, based on general

principles for halogenated organic compounds and available safety data.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chloro-5-fluoronicotinamide (CAS No.

75302-64-6) was publicly available at the time of this writing. The following guidance is based

on safety data for structurally similar compounds, such as 2,6-Dichloro-5-fluoronicotinamide,

and general best practices for the disposal of chlorinated and fluorinated organic compounds. It

is imperative to consult with your institution's Environmental Health and Safety (EHS)

department and a licensed hazardous waste disposal contractor for specific guidance.

Hazard Profile and Safety Precautions
Based on data for similar compounds, 2-Chloro-5-fluoronicotinamide is anticipated to be a

hazardous substance. The following table summarizes the likely hazard classifications.
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Hazard Class GHS Hazard Statement
Precautionary Statement
Codes

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.

P261, P264, P270, P271,

P280, P301+P312,

P302+P352, P304+P340,

P312, P330, P362+P364

Skin Corrosion/Irritation Causes skin irritation.
P264, P280, P302+P352,

P332+P313, P362+P364

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation.

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.

P261, P271, P304+P340,

P312, P403+P233, P405

Personal Protective Equipment (PPE): When handling 2-Chloro-5-fluoronicotinamide, always

wear appropriate personal protective equipment, including:

Chemical safety goggles and a face shield.

Chemically resistant gloves (e.g., nitrile, neoprene).

A laboratory coat or chemical-resistant apron.

Use a certified fume hood to avoid inhalation of dust or vapors.

Step-by-Step Disposal Procedure
The disposal of 2-Chloro-5-fluoronicotinamide must be managed as hazardous waste. Do

not dispose of this chemical down the drain or in regular trash.

Waste Identification and Segregation:

Clearly label a dedicated, sealed container for 2-Chloro-5-fluoronicotinamide waste. The

label should include the chemical name, CAS number (75302-64-6), and appropriate

hazard pictograms.
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This waste should be segregated as a halogenated organic solid waste. Do not mix with

non-halogenated or other incompatible waste streams.

Containerization:

Use a chemically resistant, leak-proof container with a secure lid.

For spills, use an inert absorbent material (e.g., vermiculite, sand) to collect the spilled

chemical, and place the absorbent material in the designated hazardous waste container.

Storage:

Store the waste container in a cool, dry, well-ventilated area, away from incompatible

materials such as strong oxidizing agents and strong acids.

The storage area should be a designated satellite accumulation area for hazardous waste,

in compliance with institutional and local regulations.

Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with a complete and accurate description of the waste.

The waste will be transported by a licensed hazardous waste contractor to a permitted

Treatment, Storage, and Disposal Facility (TSDF).

Disposal Workflow Diagram
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2-Chloro-5-fluoronicotinamide Disposal Workflow

Waste Generation
(2-Chloro-5-fluoronicotinamide)
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Label Container with Chemical
Name, CAS#, and Hazards

Store in a Designated
Hazardous Waste Area

Contact EHS for
Waste Pickup

Transport by Licensed
Hazardous Waste Contractor

Final Disposal at a
Permitted TSDF

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Chloro-5-fluoronicotinamide.

Recommended Disposal Method
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The recommended disposal method for chlorinated and fluorinated organic compounds is high-

temperature incineration in a facility equipped with appropriate emission control systems.[1]

This process ensures the complete destruction of the compound and its hazardous byproducts.

During combustion, toxic and corrosive gases such as hydrogen chloride (HCl), hydrogen

fluoride (HF), and nitrogen oxides (NOx) may be produced.[2] Therefore, the incinerator must

have a robust flue gas scrubbing system to neutralize these acidic gases before they are

released into the atmosphere.

Regulatory Considerations
Resource Conservation and Recovery Act (RCRA): As a halogenated organic compound, 2-
Chloro-5-fluoronicotinamide waste is likely to be classified as a hazardous waste under

RCRA. Depending on the specific circumstances of its use and disposal, it could fall under

the "F-listed" wastes from non-specific sources (e.g., spent halogenated solvents) or be

considered a "U-listed" toxic waste if it is a discarded commercial chemical product. Your

EHS department will be responsible for making the final hazardous waste determination.

Department of Transportation (DOT): The transportation of 2-Chloro-5-fluoronicotinamide
waste must comply with DOT regulations for hazardous materials. This includes proper

packaging, labeling, and shipping documentation prepared by trained personnel.

By adhering to these procedures, you can ensure the safe and compliant disposal of 2-Chloro-
5-fluoronicotinamide, thereby protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1315167#2-chloro-5-fluoronicotinamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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